- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Baoji Haoxiang Bio-technology Co.Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Synrise Material Co. Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Aminopyridines and derivatives
Aminopyridines and their derivatives are a class of organic compounds characterized by the presence of an amino group (-NH2) attached to a pyridine ring. These compounds exhibit diverse chemical properties due to their functional groups, making them versatile in various applications across pharmaceuticals, agrochemicals, and materials science.
Aminopyridines serve as essential intermediates in the synthesis of numerous drugs and agricultural chemicals. Their ability to form strong hydrogen bonds and interact with biological macromolecules such as nucleic acids and proteins makes them valuable in drug design for targeting specific sites within the body. Additionally, their derivatives can enhance solubility, stability, or other desired properties necessary for pharmaceutical applications.
In agrochemicals, aminopyridines and their derivatives are used to develop herbicides and fungicides due to their ability to modulate plant physiology through various mechanisms. The introduction of substituents on the pyridine ring can significantly influence the compound's activity and selectivity, providing opportunities for tailored formulations that address specific agricultural challenges.
Overall, aminopyridines and their derivatives continue to play crucial roles in both pharmaceuticals and agriculture by offering unique structural features and functional diversity.
-
Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
-
Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
-
Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
-
Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery SystemsHyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
-
Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...
